[(Z)-(2-chlorophenyl)methylideneamino] N-(3-chlorophenyl)carbamate

• IUPAC Name: [(Z)-(2-chlorophenyl)methylideneamino] N-(3-chlorophenyl)carbamate
• InChI: InChI=1S/C14H10Cl2N2O2/c15-11-5-3-6-12(8-11)18-14(19)20-17-9-10-4-1-2-7-13(10)16/h1-9H,(H,18,19)/b17-9-
• InChI Key: BJGKICXBWYWYSH-MFOYZWKCSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NOC(=O)NC2=CC(=CC=C2)Cl)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N\OC(=O)NC2=CC(=CC=C2)Cl)Cl
• Molecular Formula: C14H10Cl2N2O2
• Molecular Weight: 309.1 g/mol

Description

[(Z)-(2-chlorophenyl)methylideneamino] N-(3-chlorophenyl)carbamate is a synthetic organic compound characterized by the presence of chlorinated phenyl groups and a carbamate functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(Z)-(2-chlorophenyl)methylideneamino] N-(3-chlorophenyl)carbamate typically involves the reaction of 2-chlorobenzaldehyde with 3-chloroaniline in the presence of a suitable catalyst. The reaction proceeds through the formation of an imine intermediate, which subsequently reacts with a carbamate reagent to form the final product. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, industrial processes may incorporate purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

[(Z)-(2-chlorophenyl)methylideneamino] N-(3-chlorophenyl)carbamate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorinated phenyl groups can participate in nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium hydroxide in aqueous solution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

[(Z)-(2-chlorophenyl)methylideneamino] N-(3-chlorophenyl)carbamate has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for its ability to interact with specific biological targets.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [(Z)-(2-chlorophenyl)methylideneamino] N-(3-chlorophenyl)carbamate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• tert-Butyl carbamate
• Benzyl carbamate
• Methyl carbamate

Comparison

[(Z)-(2-chlorophenyl)methylideneamino] N-(3-chlorophenyl)carbamate is unique due to the presence of chlorinated phenyl groups, which can enhance its reactivity and biological activity compared to other carbamates. The specific arrangement of these groups also contributes to its distinct chemical and physical properties.